2-(2-methoxyethoxy)-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)isonicotinamide

• IUPAC Name: 2-(2-methoxyethoxy)-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]pyridine-4-carboxamide
• InChI: InChI=1S/C13H16N4O4/c1-9-16-12(21-17-9)8-15-13(18)10-3-4-14-11(7-10)20-6-5-19-2/h3-4,7H,5-6,8H2,1-2H3,(H,15,18)
• InChI Key: HLPASDDWMSJMLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)CNC(=O)C2=CC(=NC=C2)OCCOC
• Molecular Formula: C13H16N4O4
• Molecular Weight: 292.29 g/mol

Description

2-(2-methoxyethoxy)-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)isonicotinamide, also known as MI-773, is a small molecule inhibitor that has been studied for its potential use in cancer treatment.

Scientific Research Applications

Synthesis and Pharmacological Properties

• Novel EAA Receptor Antagonists : This compound has been explored for its potential as a novel excitatory amino acid (EAA) receptor antagonist. Research indicates that derivatives of this compound can selectively antagonize excitations induced by specific agonists, showing potential in neuroprotection and as a neurotoxicity counteragent (Krogsgaard‐Larsen et al., 1991).

Antimicrobial and Anticancer Applications

• Antimicrobial Assessment : Compounds featuring the 1,2,4-oxadiazole moiety, similar to the compound , have shown promising antimicrobial properties. Such compounds have been synthesized and evaluated for their antibacterial and antifungal activities, demonstrating significant potential in this field (Krishna et al., 2015).
• Anticancer Evaluation : Derivatives of this compound with variations in the oxadiazole structure have been synthesized and tested for their anticancer activity against various human cancer cell lines, showing good to moderate effectiveness (Yakantham et al., 2019).